Cas no 2171746-61-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic acid
• CAS No: 2171746-61-3
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6289384
• PubChem ID: 165832956
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic acid
• EN300-1543174
• 2171746-61-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-methoxy-3-oxopropyl)(methyl)carbamoyl]butanoic acid

• Inchi： 1S/C25H28N2O7/c1-27(14-13-23(30)33-2)24(31)21(11-12-22(28)29)26-25(32)34-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,26,32)(H,28,29)
• InChI Key： RMNGIYNOUZIXCA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCC(=O)OC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 122Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171746-61-3, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic acid, is a highly specialized organic molecule with significant applications in the field of biochemistry and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy ketone moiety, and a methyl carbamate functionality. These structural features make it a valuable tool in peptide synthesis and related research areas.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely used as protecting groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound underscores its potential role in peptide modification and synthesis. Recent studies have highlighted the importance of Fmoc-based reagents in improving the efficiency of solid-phase peptide synthesis (SPPS), particularly in the construction of complex peptide libraries for drug discovery.

The methoxy ketone moiety in the molecule adds another layer of functionality, enabling it to participate in various chemical reactions such as nucleophilic additions and enolate formations. This feature is particularly useful in the synthesis of bioactive molecules and natural product analogs. Researchers have demonstrated that methoxy ketones can serve as versatile building blocks for constructing intricate carbon frameworks, which are essential for developing novel therapeutic agents.

The methyl carbamate group further enhances the versatility of this compound by providing additional sites for chemical modification. Methyl carbamates are known for their ability to form stable amide bonds, making them ideal for applications in medicinal chemistry. Recent advancements in carbamate chemistry have expanded their utility in designing prodrugs and controlled-release drug delivery systems.

Combining these functional groups, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic acid represents a multifunctional platform for exploring diverse chemical transformations. Its unique structure allows for the creation of hybrid molecules with tailored properties, making it an invaluable asset in both academic and industrial research settings.

Recent studies have focused on leveraging this compound's structural diversity to develop innovative therapeutic agents targeting various disease states. For instance, researchers have utilized its Fmoc group to synthesize bioactive peptides with enhanced stability and bioavailability. Additionally, the methoxy ketone moiety has been employed in the construction of small molecule inhibitors for key enzymes involved in cancer progression.

In terms of synthetic methodology, this compound has been synthesized through a series of well-established organic reactions, including nucleophilic acyl substitutions and condensation reactions. The synthesis process has been optimized to ensure high yields and purity, making it suitable for large-scale production if required.

The application of this compound extends beyond traditional chemistry; it has also found relevance in materials science. For example, its functional groups can be exploited to design advanced materials with tailored mechanical and electronic properties. This interdisciplinary approach underscores the compound's versatility and broad applicability across multiple scientific domains.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-oxopropyl)(methyl)carbamoylbutanoic acid is a remarkable organic molecule with immense potential in various fields. Its unique structure, combining Fmoc, methoxy ketone, and methyl carbamate functionalities, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new applications for this compound, its significance in advancing scientific knowledge and technological innovation is expected to grow further.